Cas no 89442-77-3 (2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]-)
89442-77-3 structure
Product Name:2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]-
CAS No:89442-77-3
MF:C17H16ClNO2
MW:301.767443656921
CID:600552
PubChem ID:70474226
Update Time:2025-04-19
2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]-
- 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]propan-2-one
- SCHEMBL10924420
- 89442-77-3
- DTXSID80742072
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- Inchi: 1S/C17H16ClNO2/c1-11(20)10-13-8-9-19-15(13)6-7-16(19)17(21)12-2-4-14(18)5-3-12/h2-7,13H,8-10H2,1H3
- InChI Key: FHLGBUNEAGCWME-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1=CC=C2C(CC(C)=O)CCN21)=O
Computed Properties
- Exact Mass: 301.0869564g/mol
- Monoisotopic Mass: 301.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 39.1Ų
2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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